Cas no 2171987-33-8 (2-1-(1-methyl-1H-pyrazol-4-yl)ethoxyacetic acid)
2-1-(1-methyl-1H-pyrazol-4-yl)ethoxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(1-methyl-1H-pyrazol-4-yl)ethoxyacetic acid
- 2171987-33-8
- 2-[1-(1-methyl-1H-pyrazol-4-yl)ethoxy]acetic acid
- EN300-1627957
-
- Inchi: 1S/C8H12N2O3/c1-6(13-5-8(11)12)7-3-9-10(2)4-7/h3-4,6H,5H2,1-2H3,(H,11,12)
- InChI Key: FWSSPGQLRHXMMI-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C(C)C1C=NN(C)C=1
Computed Properties
- Exact Mass: 184.08479225g/mol
- Monoisotopic Mass: 184.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 64.4Ų
2-1-(1-methyl-1H-pyrazol-4-yl)ethoxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1627957-0.05g |
2-[1-(1-methyl-1H-pyrazol-4-yl)ethoxy]acetic acid |
2171987-33-8 | 0.05g |
$624.0 | 2023-06-04 | ||
| Enamine | EN300-1627957-0.1g |
2-[1-(1-methyl-1H-pyrazol-4-yl)ethoxy]acetic acid |
2171987-33-8 | 0.1g |
$653.0 | 2023-06-04 | ||
| Enamine | EN300-1627957-0.25g |
2-[1-(1-methyl-1H-pyrazol-4-yl)ethoxy]acetic acid |
2171987-33-8 | 0.25g |
$683.0 | 2023-06-04 | ||
| Enamine | EN300-1627957-0.5g |
2-[1-(1-methyl-1H-pyrazol-4-yl)ethoxy]acetic acid |
2171987-33-8 | 0.5g |
$713.0 | 2023-06-04 | ||
| Enamine | EN300-1627957-1.0g |
2-[1-(1-methyl-1H-pyrazol-4-yl)ethoxy]acetic acid |
2171987-33-8 | 1g |
$743.0 | 2023-06-04 | ||
| Enamine | EN300-1627957-2.5g |
2-[1-(1-methyl-1H-pyrazol-4-yl)ethoxy]acetic acid |
2171987-33-8 | 2.5g |
$1454.0 | 2023-06-04 | ||
| Enamine | EN300-1627957-5.0g |
2-[1-(1-methyl-1H-pyrazol-4-yl)ethoxy]acetic acid |
2171987-33-8 | 5g |
$2152.0 | 2023-06-04 | ||
| Enamine | EN300-1627957-10.0g |
2-[1-(1-methyl-1H-pyrazol-4-yl)ethoxy]acetic acid |
2171987-33-8 | 10g |
$3191.0 | 2023-06-04 | ||
| Enamine | EN300-1627957-50mg |
2-[1-(1-methyl-1H-pyrazol-4-yl)ethoxy]acetic acid |
2171987-33-8 | 50mg |
$647.0 | 2023-09-22 | ||
| Enamine | EN300-1627957-100mg |
2-[1-(1-methyl-1H-pyrazol-4-yl)ethoxy]acetic acid |
2171987-33-8 | 100mg |
$678.0 | 2023-09-22 |
2-1-(1-methyl-1H-pyrazol-4-yl)ethoxyacetic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2-1-(1-methyl-1H-pyrazol-4-yl)ethoxyacetic acid
Professional Introduction to 2-1-(1-methyl-1H-pyrazol-4-yl)ethoxyacetic Acid (CAS No. 2171987-33-8)
2-1-(1-methyl-1H-pyrazol-4-yl)ethoxyacetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2171987-33-8, represents a promising candidate for further exploration due to its unique structural and functional properties. The presence of a 1-methyl-1H-pyrazol-4-yl moiety in its molecular structure suggests potential bioactivity, making it an intriguing subject for medicinal chemistry studies.
The compound's backbone, consisting of an ethoxyacetic acid segment, contributes to its versatility in chemical modifications. Such modifications are crucial in the development of novel therapeutic agents, as they can enhance pharmacokinetic profiles, improve solubility, and target specific biological pathways. The ethoxyacetic acid moiety is particularly notable for its role in drug design, as it can serve as a linker or a pharmacophore in the synthesis of more complex molecules.
In recent years, there has been a surge in research focused on heterocyclic compounds, with pyrazole derivatives being among the most studied classes. The 1-methyl-1H-pyrazol-4-yl group in this compound is part of a larger family of pyrazole-based scaffolds that have shown promise in various therapeutic applications. Pyrazoles are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the design of drugs targeting inflammatory diseases, infectious diseases, and even cancer.
One of the most compelling aspects of 2-1-(1-methyl-1H-pyrazol-4-yl)ethoxyacetic acid is its potential as a lead compound for drug discovery. Its unique structure allows for the exploration of multiple chemical spaces, enabling researchers to identify analogs with enhanced efficacy and reduced toxicity. The compound's ability to undergo further functionalization makes it a versatile tool in the chemist's arsenal.
The latest advancements in computational chemistry and machine learning have further accelerated the process of identifying promising drug candidates like 2-1-(1-methyl-1H-pyrazol-4-yl)ethoxyacetic acid. These technologies enable researchers to predict the biological activity of compounds with high accuracy before they are synthesized in the lab. This approach not only saves time and resources but also increases the likelihood of success in drug development programs.
In clinical settings, compounds with similar structures have been investigated for their potential therapeutic benefits. For instance, pyrazole derivatives have been explored as inhibitors of enzymes involved in inflammatory pathways, such as COX (cyclooxygenase) and LOX (lipoxygenase). The ethoxyacetic acid moiety may also contribute to anti-inflammatory effects by modulating signaling pathways associated with inflammation.
The synthesis of 2-1-(1-methyl-1H-pyrazol-4-yl)ethoxyacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the desired molecular framework efficiently. The use of green chemistry principles has also become increasingly important, with researchers striving to develop synthetic routes that minimize waste and environmental impact.
The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit properties such as receptor binding affinity and metabolic stability. These characteristics are critical for determining whether the compound can progress to clinical trials. Additionally, its solubility and bioavailability must be evaluated to ensure that it can be effectively administered to patients.
The role of computational modeling in understanding the interactions between 2-1-(1-methyl-1H-pyrazol-4-yl)ethoxyacetic acid and biological targets cannot be overstated. Molecular docking studies have been particularly useful in predicting how this compound might bind to proteins or enzymes involved in disease pathways. These insights can guide further modifications to improve its therapeutic potential.
In conclusion, 2-1-(1-methyl-1H-pyrazol-4-yloxyacetic acid (CAS No. 2171987-33-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and bioactivity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like pyrazoles, compounds such as this one are likely to play an increasingly important role in addressing unmet medical needs.
2171987-33-8 (2-1-(1-methyl-1H-pyrazol-4-yl)ethoxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)